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CAS No.: 383128-14-1
Cat. No.: B1275789

Get Quote

For Researchers, Scientists, and Drug Development Professionals
Introduction

This technical guide addresses the chemical and physical properties of bromophenyl)piperidine
isomers, with a specific focus on the characteristics that contribute to their typical appearance
as off-white solids. The piperidine scaffold is a privileged structure in medicinal chemistry,
forming the core of numerous pharmaceuticals due to its favorable pharmacokinetic properties.
The bromophenyl-substituted variants are important intermediates and building blocks in the
synthesis of more complex molecules with potential therapeutic applications.[1][2]

While the query specifically concerns the off-white solid appearance of 2-(4-
Bromophenyl)piperidine, detailed public-domain data, including comprehensive experimental
protocols and biological pathway interactions for this specific isomer, is limited. Its isomeric
counterpart, 4-(4-Bromophenyl)piperidine, is more extensively documented. An off-white or
pale yellow appearance is common for solid organic compounds of this nature, often resulting
from minor impurities remaining after synthesis and purification.[3]
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Due to the scarcity of detailed information on the 2-isomer, this guide will use the well-
characterized 4-(4-Bromophenyl)piperidine as a primary example to illustrate the synthesis,
purification, and characterization techniques that yield a solid product. This provides a
representative technical framework applicable to this class of compounds.

Physicochemical and Spectroscopic Data

The consistent isolation of 4-(4-Bromophenyl)piperidine as a solid is supported by its measured
physical properties. The appearance is typically described as a white or pale yellow solid,
consistent with a purified crystalline organic compound.[3][4]

Physical and Chemical Properties

Quantitative data for 4-(4-Bromophenyl)piperidine is summarized in the table below, providing
key identifiers and physical constants.

Property Value Reference(s)
Chemical Name 4-(4-Bromophenyl)piperidine [5]

CAS Number 80980-89-8 [6]

Molecular Formula C11H14BrN [4]

Molecular Weight 240.14 g/mol [4]
Appearance White to Pale Yellow Solid [3114]

Melting Point 144-146 °C [3]

Boiling Point 307.6+42.0 °C (Predicted) [3]

Spectroscopic Characterization

Structural confirmation of synthesized 4-(4-Bromophenyl)piperidine is achieved through
standard spectroscopic methods. The data below is characteristic of the compound's structure.

[4]
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Data Reference(s)

1H NMR

(400 MHz, MeOD): & 1.55-1.59
(2H, m), 1.61-1.70 (2H, m),
2.55-2.56 (1H, m), 2.64-2.70
(2H, m), 3.09-3.06 (2H, m),
7.13 (2H, J = 8.0 Hz, d), 7.31
(2H, J = 8.0 Hz, d)

13C NMR

(100 MHz, MeOD): & 32.7,
41.4, 45.6,119.4, 126.4, [4]
128.2, 128.5, 131.2, 145.3

Mass Spec.

m/z (ESI-MS): 241 [M+H]* [4]

Experimental Protocols

The off-white solid appearance of bromophenyl)piperidines is a direct result of the synthesis

and purification methods employed. The following is a detailed protocol for the synthesis of 4-

(4-Bromophenyl)piperidine, which yields the compound as a white solid.[4]

Synthesis of 4-(4-Bromophenyl)piperidine

This procedure details the catalytic hydrogenation of a tetrahydropyridine precursor.

Materials:

Celite™

Anhydrous Methanol (20 mL)

Triethylamine (2 mL)

Hydrogen gas (H2)

4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine (0.90 g, 3.78 mmol)

Rhodium on Carbon (Rh/C) catalyst (0.060 g)
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Procedure:

A solution of 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine (0.90 g, 3.78 mmol) is prepared in
anhydrous methanol (20 mL) and triethylamine (2 mL).

e The Rh/C catalyst (0.060 g) is added to the solution.
e The reaction mixture is placed in a hydrogen atmosphere at a pressure of 100 psi.
e The mixture is stirred at room temperature for 24 hours.

e Upon completion, the reaction mixture is filtered through a Celite™ filter cake to remove the
catalyst.

e The filtrate is concentrated under reduced pressure to afford 4-(4-bromophenyl)piperidine as
a white solid.

e The expected yield is approximately 0.91 g (98%).[4]

Visualized Workflows and Pathways

Diagrams are provided below to illustrate the experimental workflow for the synthesis of 4-(4-
bromophenyl)piperidine and a representative signaling pathway that is often a target for
piperidine-based drug candidates.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/synthesis/4-4-bromophenyl-piperidine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification Workflow for 4-(4-Bromophenyl)piperidine
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Caption: A flowchart detailing the synthesis of 4-(4-bromophenyl)piperidine.
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Caption: A generalized PI3K/Akt pathway, a common target in cancer drug discovery.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1275789?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN112645902A/en
https://patents.google.com/patent/CN112645902A/en
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.772418/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.772418/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.772418/full
https://www.rsc.org/suppdata/d2/nj/d2nj02845j/d2nj02845j1.pdf
https://www.chemicalbook.com/synthesis/4-4-bromophenyl-piperidine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenyl_piperidine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1748699.htm
https://pubmed.ncbi.nlm.nih.gov/30091186/
https://pubmed.ncbi.nlm.nih.gov/30091186/
https://pubmed.ncbi.nlm.nih.gov/30091186/
https://www.benchchem.com/product/b1275789/docs#a-technical-guide-to-bromophenyl-piperidines-physicochemical-properties-synthesis-and-characterization
https://www.benchchem.com/product/b1275789/docs#a-technical-guide-to-bromophenyl-piperidines-physicochemical-properties-synthesis-and-characterization
https://www.benchchem.com/product/b1275789/docs#a-technical-guide-to-bromophenyl-piperidines-physicochemical-properties-synthesis-and-characterization
https://www.benchchem.com/product/b1275789/docs#a-technical-guide-to-bromophenyl-piperidines-physicochemical-properties-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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